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Compound of Interest

Compound Name: 2,6-Dimethoxyisonicotinaldehyde

Cat. No.: B1587378

Compound Identification and Physicochemical
Characteristics

A precise understanding of a compound's identity and physical properties is the foundation of a
robust safety assessment.

Synonyms and ldentifiers:

o |[UPAC Name: 2,6-dimethoxypyridine-4-carbaldehyde[1]

o Common Synonyms: 2,6-Dimethoxypyridine-4-carboxaldehyde[1]
e CAS Number: 52606-01-6[1]

e Molecular Formula: CsHaNO3[1]

Property Value Source

Molecular Weight 167.16 g/mol [1]

Appearance Solid (form may vary) General knowledge
InChikey VVFYKYAJHFLXGP- 1]
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The presence of the aldehyde group suggests potential reactivity and the capacity to act as an
irritant, a common characteristic of short-chain aldehydes. The dimethoxy-substituted pyridine
ring influences its solubility and metabolic profile, but a comprehensive toxicological profile is
not yet fully established.

Globally Harmonized System (GHS) Hazard
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. According to notifications made to the European Chemicals
Agency (ECHA), 2,6-Dimethoxyisonicotinaldehyde is classified as follows.[1]

GHS Classification Details
Pictogram Irritant
Signal Word Warning

H315: Causes skin irritation.[1]H319: Causes
Hazard Statements serious eye irritation.[1]H335: May cause

respiratory irritation.[1]

Skin Irritation (Category 2)[1]Serious Eye

Irritation (Category 2A)[1]Specific Target Organ
Hazard Classes o )

Toxicity — Single Exposure (Category 3),

Respiratory Tract Irritation[1]

This classification firmly places the compound in a category requiring diligent adherence to
safety protocols to prevent contact with skin, eyes, and the respiratory system. The causality
stems from the aldehyde's reactivity, which can lead to localized inflammation and irritation
upon contact with mucosal tissues and skin.

Laboratory Risk Assessment: A Dynamic Workflow

A static checklist is insufficient for ensuring safety. A dynamic risk assessment should precede
any new experimental protocol involving 2,6-Dimethoxyisonicotinaldehyde. The objective is
to identify potential exposure scenarios and implement tailored control measures.
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Caption: A workflow for conducting a risk assessment before handling 2,6-
Dimethoxyisonicotinaldehyde.

Safe Handling and Engineering Controls

The principle of "as low as reasonably practicable" (ALARP) should guide all handling
procedures to minimize exposure.

Ventilation: All manipulations of solid 2,6-Dimethoxyisonicotinaldehyde and its solutions must
be conducted within a certified chemical fume hood.[2][3] This is the primary engineering
control to mitigate the risk of respiratory irritation (H335) by capturing dust and vapors at the

source.
Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[4]

o Eye and Face Protection: Safety goggles that provide a complete seal around the eyes are
required to protect against splashes and airborne particles, directly addressing the H319
"Causes serious eye irritation” hazard.[5][6][7] A face shield should be worn over goggles
during procedures with a high splash potential.[5]

» Skin Protection: A standard laboratory coat must be worn and kept buttoned.[2]

e Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are essential.[7][8]
Gloves must be inspected for integrity before each use. The causality behind this
requirement is to prevent direct contact that would lead to skin irritation (H315). Proper glove
removal technique (without touching the outer surface) is critical to avoid cross-
contamination.

Storage and Stability

Proper storage is crucial for maintaining the compound's integrity and preventing the formation
of potentially more hazardous degradation products.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[2][7][8][9] The storage area should be away from heat and direct sunlight.[8]
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e Incompatible Materials: Based on the reactivity of similar aldehyde compounds, avoid
storage near strong oxidizing agents and strong bases.[7][10] Contact with these substances
could lead to vigorous or exothermic reactions.

Emergency Procedures: A Self-Validating System
In the event of an exposure or spill, a rapid and correct response is critical. All personnel must
be familiar with these protocols and the location of safety equipment.

First Aid Measures:

¢ Inhalation: Immediately move the affected person to fresh air.[8][11][12] If breathing is
difficult or irritation persists, seek immediate medical attention.[8][9][11]

o Skin Contact: Immediately remove all contaminated clothing.[12][13] Wash the affected skin
area thoroughly with soap and plenty of water for at least 15 minutes.[7][8][11] If skin
irritation develops or persists, seek medical attention.[8]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[7][8][9][14] Remove contact lenses
if present and easy to do.[7][14] Seek immediate medical attention.[7][8][9]

 Ingestion: Do NOT induce vomiting.[8][11][14] Rinse the mouth with water.[8][11] Seek
immediate medical attention.[8][14]

Accidental Release Measures (Spills):

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Avoid generating dust.[7][8][13]

Carefully sweep or scoop up the solid material and place it into a suitable, labeled, and
sealed container for hazardous waste disposal.[7][8][13]

Wash the spill site thoroughly after material pickup is complete.[8]
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Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][11]

o Specific Hazards: Combustion may produce toxic gases, including carbon oxides and
nitrogen oxides.[7]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[7][11][13]

Disposal Considerations

All waste containing 2,6-Dimethoxyisonicotinaldehyde, including empty containers and
contaminated materials (e.g., gloves, paper towels), must be disposed of as hazardous
chemical waste.[7] Follow all local, state, and federal regulations for hazardous waste disposal.
Do not dispose of this material down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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